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Compound of Interest

Compound Name: 2-(1-Phenyl-ethylamino)-ethanol

CAS No.: 1331-41-5

Cat. No.: B072967

Get Quote

Advanced Chiral Auxiliaries & Synthetic Intermediates
Executive Summary
2-(1-Phenylethylamino)ethanol (CAS: 1331-41-5 for racemate; specific enantiomers vary) is a

secondary amine and amino alcohol derivative of 1-phenylethylamine. It functions primarily as

a chiral auxiliary and resolving agent in the synthesis of enantiopure pharmaceuticals. Unlike

its structural isomer 2-amino-1-phenylethanol (a norepinephrine analog), this compound is

characterized by the attachment of the chiral 1-phenylethyl group directly to the nitrogen atom,

imparting unique steric and electronic properties useful for asymmetric induction and

diastereomeric salt formation.

Molecular Architecture & Stereochemistry
The molecule consists of an ethanolamine backbone N-substituted with a chiral 1-phenylethyl

group (also known as an

-methylbenzyl group).

IUPAC Name: 2-[(1-Phenylethyl)amino]ethanol
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Common Names: N-(1-Phenylethyl)ethanolamine, N-(

-Methylbenzyl)ethanolamine

Molecular Formula:

Molecular Weight: 165.23 g/mol [1]

Chirality: Possesses a single stereocenter at the benzylic position. It exists as (R)-(+) and

(S)-(-) enantiomers, which are commercially available for asymmetric synthesis.

Structural Diagram (DOT)
The following diagram illustrates the connectivity and the key stereocenter responsible for its

chiral applications.

Figure 1: Structural Connectivity of 2-(1-Phenylethylamino)ethanol
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Physicochemical Profile
The following properties define the compound's behavior in synthetic environments. Data

represents the racemic mixture unless specified.
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Property Value / Description Note

Physical State Viscous Liquid Colorless to pale yellow

Boiling Point 135–140 °C @ 2 mmHg
High boiling point due to H-

bonding

Density ~1.02 g/cm³ Estimated at 25 °C

pKa (Conjugate Acid) ~9.2 – 9.5
Typical for N-alkyl

ethanolamines

Solubility
Soluble in alcohols,

chloroform, DCM
Moderate water solubility

Refractive Index (

)
1.5250 Indicative of aromatic content

Flash Point > 110 °C Combustible

Synthetic Pathways
The synthesis of 2-(1-phenylethylamino)ethanol is typically achieved through N-alkylation or

ring-opening reactions. The choice of pathway depends on the availability of the chiral starting

material (1-phenylethylamine).

Pathway A: Ring Opening of Ethylene Oxide (Industrial)
This is the most direct route, involving the nucleophilic attack of 1-phenylethylamine on

ethylene oxide.

Pathway B: N-Alkylation with 2-Chloroethanol
Alternatively, the amine can be alkylated using 2-chloroethanol in the presence of a base to

scavenge the HCl byproduct.

Synthetic Workflow Diagram
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Figure 2: Primary Synthetic Routes
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Reactivity & Mechanistic Insights
Nucleophilicity & Basicity
As a secondary amine, the nitrogen center is nucleophilic and basic. It can react with:

Carboxylic Acids: To form diastereomeric salts (basis for chiral resolution).

Acyl Chlorides/Anhydrides: To form amides (N-acylation).

Aldehydes/Ketones: To form oxazolidines via condensation with the adjacent hydroxyl group.

Oxazolidine Formation (Chiral Auxiliary Mode)
A key application involves condensing the amino-alcohol with a prochiral ketone or aldehyde to

form a chiral oxazolidine. This rigid 5-membered ring locks the conformation, allowing for high

stereoselectivity in subsequent reactions (e.g., alkylation of the alpha-carbon).

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b072967/docs?utm_src=pdf-body-img#technical-monograph-2-1-phenylethylamino-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Synthesis via Ethylene Oxide (General
Procedure)
Safety Note: Ethylene oxide is toxic and flammable. Work in a fume hood with appropriate

PPE.

Preparation: Charge a pressure reactor with (S)-1-phenylethylamine (1.0 equiv) and water

(0.5 equiv) to catalyze the ring opening.

Addition: Cool to 0°C. Slowly introduce ethylene oxide (1.1 equiv) while maintaining internal

temperature below 10°C.

Reaction: Seal the reactor and heat to 60–70°C for 4–6 hours. Monitor consumption of

amine by TLC or GC.

Workup: Cool to room temperature. Remove excess ethylene oxide and water under

reduced pressure.

Purification: Distill the residue under high vacuum (approx. 135°C at 2 mmHg) to obtain the

pure amino alcohol as a viscous oil.

Protocol 2: Chiral Resolution of Carboxylic Acids
This compound is used to resolve racemic acids (e.g., Ibuprofen, Mandelic acid).

Salt Formation: Dissolve racemic acid (1.0 equiv) and (S)-2-(1-phenylethylamino)ethanol

(0.5–1.0 equiv) in hot ethanol.

Crystallization: Allow the solution to cool slowly. The less soluble diastereomeric salt

precipitates.

Filtration: Collect the crystals. Recrystallize from ethanol to enhance optical purity (>99%

ee).

Liberation: Treat the salt with dilute HCl to liberate the chiral acid and extract with ether.

Basify the aqueous layer to recover the resolving agent.
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Safety & Handling (MSDS Summary)
Hazards: Causes skin irritation (H315) and serious eye irritation (H319). Harmful if

swallowed.

Storage: Hygroscopic. Store under nitrogen in a cool, dry place.

Incompatibility: Strong oxidizing agents, acid chlorides, acid anhydrides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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